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Compound of Interest

Compound Name: Guvacine hydrobromide

Cat. No.: B1252518 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Guvacine hydrobromide, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to handle Guvacine hydrobromide with

appropriate personal protective equipment (PPE). This compound is classified as harmful if

swallowed and is very toxic to aquatic life with long-lasting effects[1]. The hydrochloride salt, a

similar compound, is known to cause skin and serious eye irritation[2].

Required PPE:

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use compatible, chemical-resistant gloves.

Body Protection: Wear a lab coat or impervious clothing.

Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved

respirator[3].

Ensure that an eyewash station and a safety shower are readily accessible[1][3]. All handling

and disposal preparation should be conducted in a well-ventilated area, preferably within a
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chemical fume hood[1][4].

Guvacine Hydrobromide Hazard Profile
The following table summarizes the key hazard information for Guvacine hydrobromide.

Hazard
Classification

Description
GHS Hazard
Statement

Precautionary
Statement

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
H302

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[1]

Acute Aquatic Toxicity
Category 1: Very toxic

to aquatic life.
H400

P273: Avoid release to

the environment.[1]

Chronic Aquatic

Toxicity

Category 1: Very toxic

to aquatic life with

long lasting effects.

H410
P391: Collect spillage.

[1]

Step-by-Step Disposal Protocol
Disposal of Guvacine hydrobromide and its containers must always comply with prevailing

country, federal, state, and local regulations[1][3]. Never dispose of this chemical down the

drain or in the regular trash[5].

Experimental Protocol: Waste Segregation and Collection

Identify Waste Type: Determine if the waste is solid (unused reagent, contaminated labware)

or liquid (solutions containing Guvacine hydrobromide).

Segregate Waste: Keep Guvacine hydrobromide waste separate from other chemical

waste streams to avoid inadvertent reactions[6]. Use dedicated, properly labeled hazardous

waste containers.

Solid Waste Disposal:
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Carefully transfer any unused or expired solid Guvacine hydrobromide into a designated

hazardous waste container.

Collect any items contaminated with solid Guvacine hydrobromide (e.g., weighing paper,

gloves, pipette tips) and place them in the same container.

Ensure the container is clearly labeled "Hazardous Waste: Guvacine Hydrobromide" and

includes the relevant hazard pictograms.

Liquid Waste Disposal:

Collect all aqueous and solvent-based solutions containing Guvacine hydrobromide in a

sealable, chemical-resistant hazardous waste container.

Do not mix with incompatible waste streams[7].

Label the container clearly with its full chemical contents, including "Guvacine
Hydrobromide," solvents, and their approximate concentrations.

Empty Container Disposal:

A container that held Guvacine hydrobromide is considered hazardous waste.

To render the container non-hazardous, it must be triple-rinsed with a suitable solvent

(e.g., water or ethanol) that can dissolve the compound[7][8].

Crucially, collect all three rinsates and add them to your liquid hazardous waste container

for Guvacine hydrobromide[7][8].

Once triple-rinsed, deface or remove the original label from the container. It may then be

disposed of as regular laboratory glass or plastic waste, depending on local institutional

policies[8][9].

Arrange for Pickup: Store the sealed and labeled hazardous waste containers in a

designated, safe location. Contact your institution's Environmental Health and Safety (EHS)

office to arrange for pickup and disposal by an approved waste disposal plant[1].
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Accidental Spill Response
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access.

Protect Yourself: Don full PPE before attempting to clean the spill.

Containment: Prevent the spill from spreading or entering drains[1].

Cleanup:

For solid spills, carefully sweep or scoop the material into a hazardous waste container.

For liquid spills, absorb the solution with an inert, non-combustible material like diatomite

or universal binders[1].

Place the absorbent material into the designated hazardous waste container.

Decontamination: Clean the spill area and any contaminated equipment with alcohol or a

suitable detergent solution[1]. Collect the cleaning materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Guvacine hydrobromide waste.
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Caption: Disposal Decision Workflow for Guvacine Hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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